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Introduction:

Ammonium phosphates, commercially known as ammophos, are highly effective as fire
retardants for a variety of cellulosic materials, including wood, cotton, and paper.[1][2] Their
efficacy stems from their ability to alter the decomposition process of cellulose at elevated
temperatures, promoting the formation of a protective char layer and releasing non-combustible
gases.[1][3][4] This mechanism significantly reduces the rate of heat release and smoke
production, thereby enhancing the fire resistance of the treated materials.[3][5] This document
provides detailed application notes, experimental protocols, and quantitative data on the use of
ammophos as a fire retardant for cellulosic materials.

Ammonium polyphosphate (APP) and diammonium phosphate (DAP) are common forms of
ammophos used for this purpose.[1] They function in the condensed phase by catalyzing the
dehydration of cellulose to form a stable carbonaceous char, which acts as a thermal barrier.[4]
[6] In the gas phase, the release of ammonia upon heating dilutes the flammable gases
produced during pyrolysis.[4]

Mechanism of Fire Retardancy

The primary fire-retardant action of ammophos on cellulosic materials involves a chemical
interference with the combustion process. During heating, ammophos decomposes to produce
phosphoric acid and ammonia.[4] The phosphoric acid catalyzes the dehydration of cellulose at
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lower temperatures, leading to the formation of a stable char layer.[1][4][6] This char acts as an
insulating barrier, reducing the transfer of heat to the underlying material and limiting the
release of flammable volatile compounds.[1] The ammonia released acts as a non-flammable
gas, diluting the oxygen supply and the flammable gases in the vapor phase.[4]
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Caption: Condensed and gas phase fire retardant mechanism of ammophos.

Data Presentation

The following tables summarize quantitative data on the fire-retardant performance of

ammophos-treated cellulosic materials from various studies.

Table 1: Limiting Oxygen Index (LOI) of Ammophos-Treated Cellulosic Materials
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The Limiting Oxygen Index (LOI) is the minimum concentration of oxygen in a nitrogen/oxygen

mixture that is required to support flaming combustion of a material under specified test
conditions (ASTM D2863).[7][8] A higher LOI value indicates better fire retardancy.

Cellulosic Fire Treatment Untreated Treated LOI
) Reference
Material Retardant Level (wt%) LOI (%) (%)
Diammonium
Cotton Fabric 20 ~18 46.5 9]
Phosphate
) Diammonium
Wood (Pine) 10 21.3 29.4 [5]
Phosphate
Ammonium
Cellulose
) Polyphosphat 10 19 25.3 [4]
Composite
e
Wood (Pine) ADP/Urea ~22 >80 [10]
Cotton Fabric ~ PNH solution 20 ~18 42.7 [11]

Table 2: Cone Calorimetry Data of Ammophos-Treated Cellulosic Materials

Cone calorimetry (ISO 5660-1) measures the heat release rate (HRR), peak heat release rate

(PHRR), total heat release (THR), and smoke production of materials.[12] Lower values

indicate improved fire retardancy.
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. . PHRR THR
Cellulosic Fire Treatment . .
. Reduction Reduction Reference
Material Retardant Level (wt%)
(%) (%)
THPO-P
) (Ammonium
Cotton Fabric 19.9 91.8 77.1 [3]
phosphate
ester)
Wood- Ammonium o o
Significant Significant
Polyurethane  Polyphosphat 20 ] ] [5]
) Reduction Reduction
Composite e
Rigid Ammonium
Polyurethane  Polyphosphat 10 29.64 24.05 [13]
Foam e
Cotton- Ammonium
APP/SWCNH  Polyphosphat 92.22 58.44 [11]
s e
FR-modified
ADP/Urea 30 [10]
wood

Experimental Protocols

Protocol 1: Application of Ammophos to Cellulosic
Fabric (Padding Method)

This protocol describes a common method for applying water-soluble ammophos, such as

diammonium phosphate (DAP), to cotton fabric.

Materials:

e Cellulosic fabric (e.g., 100% cotton)

o Diammonium phosphate (DAP)

e Distilled water
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Beakers

Magnetic stirrer and stir bar

Padding mangle

Drying oven

Curing oven

Procedure:

Solution Preparation: Prepare an aqueous solution of DAP at the desired concentration (e.qg.,
10-20 wt%). Dissolve the DAP in distilled water with the aid of a magnetic stirrer until a clear
solution is obtained.

Fabric Preparation: Cut the fabric into specimens of appropriate size for testing. Ensure the
fabric is clean and dry before treatment.

Padding: Immerse the fabric specimen in the DAP solution and allow it to become fully
saturated. Pass the saturated fabric through a padding mangle at a specified pressure to
ensure even uptake of the solution and to remove excess liquid. The wet pick-up should be
controlled to achieve the desired add-on of the fire retardant.

Drying: Dry the treated fabric in an oven at a temperature of 80-100°C for 5-10 minutes, or
until completely dry.

Curing: Cure the dried fabric in an oven at a higher temperature, typically 140-160°C, for 3-5
minutes. This step helps to fix the fire retardant to the cellulose fibers.

Conditioning: Condition the treated and dried fabric specimens at a standard atmosphere
(e.g., 23 £ 2°C and 50 + 5% relative humidity) for at least 24 hours before flammability
testing.
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Caption: Experimental workflow for applying ammophos to cellulosic fabric.

Protocol 2: Limiting Oxygen Index (LOI) Test (ASTM
D2863)

This protocol outlines the procedure for determining the LOI of treated cellulosic materials.

Apparatus:
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o LOI apparatus consisting of a heat-resistant glass column, a specimen holder, a gas mixing
and control system, and an ignition source.

Procedure:

e Specimen Preparation: Prepare specimens of the treated cellulosic material according to the
dimensions specified in the standard (typically in the form of a small strip).

o Apparatus Setup: Place the specimen vertically in the holder inside the glass column.

e Gas Flow: Introduce a mixture of oxygen and nitrogen into the bottom of the column. Start
with a known oxygen concentration.

« Ignition: Ignite the top edge of the specimen with the ignition source.

o Observation: Observe the burning behavior of the specimen. The combustion is considered
self-sustaining if it continues for a specified period or consumes a certain length of the
specimen.

o Oxygen Concentration Adjustment: If the flame extinguishes, repeat the test with a new
specimen and a higher oxygen concentration. If the flame is self-sustaining, repeat with a
lower oxygen concentration.

» Determination of LOI: Continue this process, narrowing the range of oxygen concentration,
until the minimum concentration required to just support flaming combustion is determined.
This value is the Limiting Oxygen Index.

Protocol 3: Vertical Flame Test (ASTM D6413)

This test is used to assess the flame resistance of vertically oriented textile fabrics.
Apparatus:

o Atest cabinet with a specified burner.

e Specimen holder.

o Gas supply (methane).

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Procedure:
e Specimen Mounting: Mount the conditioned fabric specimen in the holder.

o Flame Application: Position the burner so that the flame impinges on the bottom edge of the
specimen for a specified time (e.g., 12 seconds).

o Observation and Measurement: After the ignition source is removed, record the following:

o Afterflame time: The time for which flaming combustion continues after the removal of the
ignition source.

o Afterglow time: The time for which glowing combustion continues after the flame is
extinguished.

o Char length: The length of the damaged (charred) portion of the specimen.

» Evaluation: The material's performance is evaluated based on the afterflame time, afterglow
time, and char length. Shorter times and smaller char lengths indicate better flame
resistance.

Logical Relationships in Fire Retardancy Evaluation

The evaluation of a fire retardant's effectiveness involves a series of interconnected tests that
provide a comprehensive picture of its performance.
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Caption: Logical workflow for evaluating fire retardant performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. mdpi.com [mdpi.com]
¢ 2. advanced-fiber.com [advanced-fiber.com]

» 3. High-efficiency durable flame retardant with ammonium phosphate ester and phosphine
oxide groups for cotton cellulose biomacromolecule - PubMed [pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1173432?utm_src=pdf-body-img
https://www.benchchem.com/product/b1173432?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1420-3049/29/1/133
https://www.advanced-fiber.com/wp-content/uploads/2020/12/Cellulose-and-Fire-Resistance-12-20.pdf
https://pubmed.ncbi.nlm.nih.gov/34838858/
https://pubmed.ncbi.nlm.nih.gov/34838858/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

4. Facile preparation of flame-retardant cellulose composite with biodegradable and water
resistant properties for electronic device applications - PMC [pmc.ncbi.nim.nih.gov]

5. woodresearch.sk [woodresearch.sk]

6. researchgate.net [researchgate.net]

7. fpl.fs.usda.gov [fpl.fs.usda.gov]

8. Limiting oxygen index - Wikipedia [en.wikipedia.org]
9. researchgate.net [researchgate.net]

10. High Leach-Resistant Fire-Retardant Modified Pine Wood (Pinus sylvestris L.) by In Situ
Phosphorylation and Carbamylation - PMC [pmc.ncbi.nim.nih.gov]

11. researchgate.net [researchgate.net]
12. mdpi.com [mdpi.com]

13. Fabrication of Flame-Retardant Ammonium Polyphosphate Modified Phytic Acid-Based
Rigid Polyurethane Foam with Enhanced Mechanical Properties - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Ammophos as a Fire
Retardant in Cellulosic Materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1173432#use-of-ammophos-as-a-fire-retardant-in-
cellulosic-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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